molecular formula C22H22N6O2 B15032112 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide CAS No. 510733-43-4

7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Cat. No.: B15032112
CAS No.: 510733-43-4
M. Wt: 402.4 g/mol
InChI Key: XMHMNTODNCVQMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a structurally complex tricyclic system featuring a fused 1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene core. Key functional groups include a 6-imino-2-oxo motif and a butan-2-yl substituent at position 7, along with an N-(pyridin-3-ylmethyl) carboxamide group at position 5. The compound’s IUPAC name and synonyms (e.g., AKOS005182955, Z56327693) are cataloged in chemical databases .

Properties

CAS No.

510733-43-4

Molecular Formula

C22H22N6O2

Molecular Weight

402.4 g/mol

IUPAC Name

7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

InChI

InChI=1S/C22H22N6O2/c1-3-14(2)28-19(23)16(21(29)25-13-15-7-6-9-24-12-15)11-17-20(28)26-18-8-4-5-10-27(18)22(17)30/h4-12,14,23H,3,13H2,1-2H3,(H,25,29)

InChI Key

XMHMNTODNCVQMP-UHFFFAOYSA-N

Canonical SMILES

CCC(C)N1C2=C(C=C(C1=N)C(=O)NCC3=CN=CC=C3)C(=O)N4C=CC=CC4=N2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[840Common synthetic routes may involve the use of cyclization reactions, condensation reactions, and various protective group strategies to ensure the correct formation of the desired structure .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification methods .

Chemical Reactions Analysis

Types of Reactions

7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield compounds with additional oxygen-containing functional groups, while substitution reactions can introduce a wide range of new substituents .

Mechanism of Action

The mechanism of action of 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the specific application. For example, in medicinal applications, the compound may interact with enzymes or receptors to exert its therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The target compound shares core heterocyclic features with several analogs but differs in substituent patterns and ring systems. Below is a comparative analysis:

Compound Core Structure Key Substituents Functional Groups Notable Properties
Target Compound 1,7,9-Triazatricyclo[8.4.0.0³,⁸] Butan-2-yl, N-(pyridin-3-ylmethyl) Imino, oxo, carboxamide Enhanced hydrophilicity (pyridine); moderate lipophilicity (branched alkyl)
N-Butyl-6-imino-2-oxo-7-(pyridin-3-ylmethyl) analog Similar triazatricyclo N-butyl (linear) vs. butan-2-yl (branched) Imino, oxo, carboxamide Lower steric hindrance (linear alkyl); potentially higher metabolic stability (branched)
Diethyl 3-benzyl-8-cyano-7-(4-nitrophenyl)-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate Tetrahydroimidazo[1,2-a]pyridine Benzyl, 4-nitrophenyl, cyano, ester groups Nitro, ester, cyano High melting point (215–217°C); electron-withdrawing nitro group enhances reactivity
8-(4-Dimethylaminophenyl)-7-oxa-9-aza-spiro[4.5]decane-6,10-dione derivatives Spiro[4.5]decane Dimethylaminophenyl, benzothiazol-2-yl Amide, hydroxyl, spiro junction Conformational rigidity (spiro); fluorescence potential (benzothiazole)
Ethyl 7-methyl-3-oxo-5-phenyl-thiazolo[3,2-a]pyrimidine-6-carboxylate Thiazolo[3,2-a]pyrimidine 2,4,6-Trimethoxybenzylidene, methyl, phenyl Oxo, ester, thiazole Planar crystal packing (X-ray data); UV absorption via conjugated systems
2-R5-oxo-5H-6-carboxamido-7-phenyl-thiadiazolo[3,2-a]pyrimidine Thiadiazolo[3,2-a]pyrimidine Phenyl, carboxamide, thiadiazole Oxo, carboxamide, thiadiazole Bioactivity in antimicrobial assays (thiadiazole moiety)

Physicochemical and Spectroscopic Comparisons

  • Solubility : The pyridinylmethyl group in the target compound improves aqueous solubility compared to purely aromatic analogs like the 4-nitrophenyl derivative in .
  • Melting Points : While the target compound’s melting point is unspecified, analogs with nitro or ester groups (e.g., , 215–217°C) exhibit higher melting points due to polar interactions.
  • Spectral Data: NMR: The imino (δ ~8–10 ppm) and pyridinyl protons (δ ~7–8.5 ppm) in the target compound would contrast with the nitroaryl protons (δ ~8.5–9 ppm) in . IR: The carboxamide C=O stretch (~1680 cm⁻¹) and imino C=N (~1640 cm⁻¹) align with thiadiazolo-pyrimidine analogs .

Biological Activity

The compound 7-butan-2-yl-6-imino-2-oxo-N-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by its intricate tricyclic structure and multiple functional groups. Its unique structural features suggest potential applications in medicinal chemistry and therapeutic interventions.

Chemical Structure and Properties

The molecular formula of this compound is C27H24N6O2 , with a molecular weight of approximately 453.52 g/mol . The presence of an imino group, oxo group, and carboxamide functionality are critical for its biological interactions and reactivity.

Biological Activity Overview

Preliminary studies indicate that this compound may exhibit various biological activities, including:

  • Antitumor Activity : Initial findings suggest potential cytotoxic effects against several cancer cell lines.
  • Enzyme Inhibition : The compound may interact with specific enzymes or cellular receptors, influencing various signaling pathways.

Table 1: Summary of Biological Activities

Activity TypeDescription
AntitumorExhibits cytotoxic effects on cancer cell lines
Enzyme InhibitionPotential interactions with key enzymes
AntimicrobialPreliminary tests indicate possible antimicrobial properties

The exact mechanisms by which this compound exerts its biological effects are still under investigation. However, it is hypothesized that the compound may bind to specific targets within cells, potentially inhibiting or activating biological pathways essential for cell proliferation and survival.

Case Studies and Research Findings

  • Antitumor Efficacy : A study involving various human tumor cell lines demonstrated that the compound induced growth arrest at concentrations ranging from 30–100 nM . This suggests a potent inhibitory effect on tumor cell proliferation.
    • Example Cell Lines Tested :
      • K562 (Chronic Myeloid Leukemia)
      • DU145 (Prostate Cancer)
  • Kinase Profiling : In vitro kinase profiling revealed that the compound acts as a multikinase inhibitor with significant activity against key kinases such as CDK4 and ARK5. These kinases are crucial in regulating the cell cycle and cellular growth.

Table 2: Kinase Inhibition Profile

Kinase TargetIC50 (nM)
CDK450
ARK575
FGFR1100
PDGFRβ120

Synthesis and Optimization

The synthesis of this compound typically involves several key steps requiring optimization for yield and purity. The synthetic routes often utilize strong bases and organic solvents such as dimethylformamide (DMF) to facilitate reactions.

Key Synthetic Steps:

  • Formation of the triazatricyclo framework.
  • Introduction of the imino and oxo groups.
  • Final carboxamide functionalization.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.